Cas no 71858-14-5 (6-bromo-2-(4-methoxyphenyl)-4-phenylquinoline)

• Product Name: 6-bromo-2-(4-methoxyphenyl)-4-phenylquinoline
• CAS No: 71858-14-5
• MF: C₂₂H₁₆BrNO
• MW: 390.27254486084
• CID: 1751770
• PubChem ID: 633685
• Update Time: 2025-10-28

6-bromo-2-(4-methoxyphenyl)-4-phenylquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6-bromo-2-(4-methoxyphenyl)-4-phenyl-
• 6-bromo-2-(4-methoxyphenyl)-4-phenylquinoline
• NMMBZKSNBPEJIC-UHFFFAOYSA-N
• Oprea1_135139
• SR-01000407639-1
• 4-(6-Bromo-4-phenyl-2-quinolinyl)phenyl methyl ether #
• CHEMBL3885102
• 6-Bromo-2-(4-methoxy-phenyl)-4-phenyl-quinoline
• SR-01000407639
• STK862177
• F0014-0948
• 71858-14-5
• AKOS000639121
• Oprea1_231195

• Inchi： 1S/C22H16BrNO/c1-25-18-10-7-16(8-11-18)22-14-19(15-5-3-2-4-6-15)20-13-17(23)9-12-21(20)24-22/h2-14H,1H3
• InChI Key： NMMBZKSNBPEJIC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=C(C1C=CC=CC=1)C=C(C1C=CC(=CC=1)OC)N=2

Computed Properties

• Exact Mass: 389.04158
• Monoisotopic Mass: 389.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12

Additional information on 6-bromo-2-(4-methoxyphenyl)-4-phenylquinoline

6-Bromo-2-(4-Methoxyphenyl)-4-Phenylquinoline: A Comprehensive Overview

The compound CAS No. 71858-14-5, also known as 6-bromo-2-(4-methoxyphenyl)-4-phenylquinoline, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds that have been extensively studied due to their unique properties and potential therapeutic applications.

The structure of 6-bromo-2-(4-methoxyphenyl)-4-phenylquinoline is characterized by a quinoline ring system with substituents at positions 2, 4, and 6. The bromine atom at position 6, the methoxyphenyl group at position 2, and the phenyl group at position 4 contribute to its distinctive chemical properties. Recent studies have highlighted the importance of such substitutions in modulating the compound's electronic properties, making it a valuable candidate for drug design and material science applications.

In terms of synthesis, researchers have developed several efficient methods to synthesize 6-bromo-2-(4-methoxyphenyl)-4-phenylquinoline. These methods often involve multi-step reactions, including nucleophilic aromatic substitution and coupling reactions, which allow for precise control over the substitution pattern. The use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

The biological activity of 6-bromo-2-(4-methoxyphenyl)-4-phenylquinoline has been a focal point of recent research efforts. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, which are attributed to its ability to scavenge free radicals and inhibit pro-inflammatory enzymes. Additionally, preliminary in vitro assays have shown promising results in terms of cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer agent.

In the field of material science, 6-bromo-2-(4-methoxyphenyl)-4-phenylquinoline has been explored as a building block for constructing advanced materials with tailored electronic properties. Its ability to form self-assembled monolayers and its high thermal stability make it an attractive candidate for applications in organic electronics and optoelectronics.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 6-bromo-2-(4-methoxyphenyl)-4-phenylquinoline. Density functional theory (DFT) calculations have revealed that the bromine substituent significantly alters the electron distribution within the molecule, enhancing its electrophilic character at specific positions. This understanding has paved the way for designing more efficient synthetic routes and optimizing its performance in various applications.

In conclusion, CAS No. 71858-14-5, or 6-bromo-2-(4-methoxyphenyl)-4-phenylquinoline, is a versatile compound with a wide range of potential applications in chemistry, pharmacology, and materials science. Its unique structure and tunable properties make it a valuable tool for researchers seeking to develop innovative solutions in these fields.